![molecular formula C18H26N2O5 B2712165 (3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine CAS No. 370881-64-4](/img/structure/B2712165.png)
(3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine” is a chemical compound with the CAS Number: 370881-64-4. It has a molecular weight of 350.40900 and a molecular formula of C18H26N2O5 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C18H26N2O5. It has a monoisotopic mass of 350.184174 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3. It has 7 hydrogen bond acceptors and 2 hydrogen bond donors. It also has 7 freely rotating bonds. The polar surface area is 88 Å2 .Scientific Research Applications
Versatile Building Blocks for Biological Active Compounds
The orthogonally protected (Boc and Cbz) compounds, such as "(3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine," serve as versatile precursors for the synthesis of biologically active molecules. For instance, orthogonally N-protected 3,4-aziridinopiperidine derivatives have been highlighted for their role in generating 4-substituted 3-aminopiperidines, which are recognized for their high potential in biological activity. This underlines the compound's significance in drug discovery and development processes, where it acts as a foundational element for the construction of complex molecular architectures (Schramm, H., Pavlova, M., Hoenke, C., & Christoffers, J., 2009).
Synthesis of Constrained Peptides and Peptidomimetics
The compound's application extends to the synthesis of constrained peptides and peptidomimetics, illustrating its importance in the development of therapeutic agents with enhanced biological stability and efficacy. The strategic incorporation of orthogonally protected amino acids into peptide chains allows for the precise manipulation of peptide structure, facilitating the investigation of structure-activity relationships and the optimization of pharmacological properties (Vega‐Peñaloza, A., Sánchez-Antonio, O., Escudero-Casao, M., Tasnádi, G., Fülöp, F., & Juaristi, E., 2013).
Enabling Advanced Synthetic Methodologies
Moreover, the compound facilitates advanced synthetic methodologies, such as Rh(III)-catalyzed C-H amidation processes, showcasing its utility in the efficient and selective functionalization of organic molecules. This capability is crucial for the rapid and environmentally friendly synthesis of complex molecules, thereby supporting the advancement of organic synthesis and medicinal chemistry research (Grohmann, C., Wang, H., & Glorius, F., 2013).
properties
IUPAC Name |
benzyl (3R,4R)-3-(hydroxymethyl)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O5/c1-18(2,3)25-16(22)19-15-10-20(9-14(15)11-21)17(23)24-12-13-7-5-4-6-8-13/h4-8,14-15,21H,9-12H2,1-3H3,(H,19,22)/t14-,15-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVYCLXXPQAPHKR-GJZGRUSLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CN(CC1CO)C(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CN(C[C@H]1CO)C(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60477810 |
Source
|
Record name | (3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60477810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1375064-58-6 |
Source
|
Record name | (3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60477810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.